Cas no 1807155-78-7 (4-(Difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine-2-methanol)

• Product Name: 4-(Difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine-2-methanol
• CAS No: 1807155-78-7
• MF: C₈H₅F₅INO
• MW: 353.027891874313
• CID: 4896353
• Update Time: 2025-06-11

4-(Difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine-2-methanol

• Inchi： 1S/C8H5F5INO/c9-7(10)5-3(14)1-15-4(2-16)6(5)8(11,12)13/h1,7,16H,2H2
• InChI Key： OMBXTORKWSTFJY-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CO)C(C(F)(F)F)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 4-(Difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine-2-methanol

Introduction to 4-(Difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine-2-methanol (CAS No. 1807155-78-7)

4-(Difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine-2-methanol, identified by its CAS number 1807155-78-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its biological activity and versatility in synthetic chemistry. The presence of multiple fluorinated and iodinated substituents enhances its utility as a key intermediate in the development of novel molecules with potential therapeutic applications.

The structural features of 4-(Difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine-2-methanol make it an attractive building block for medicinal chemists. The difluoromethyl group and the two trifluoromethyl groups introduce electron-withdrawing effects, which can modulate the reactivity and binding properties of the molecule. Additionally, the iodo substituent at the 5-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of more complex scaffolds.

In recent years, there has been a growing interest in fluorinated compounds due to their unique physicochemical properties, including improved metabolic stability, lipophilicity, and binding affinity. The incorporation of fluorine atoms into drug candidates has been shown to enhance their pharmacokinetic profiles, making them more suitable for clinical development. For instance, studies have demonstrated that difluoromethyl groups can increase the metabolic resistance of molecules against cytochrome P450 enzymes, thereby prolonging their half-life in vivo.

The pyridine-2-methanol moiety in this compound also contributes to its potential biological activity. Pyridine derivatives are well-documented for their role in various biological processes and have been incorporated into numerous FDA-approved drugs. The hydroxyl group at the 2-position allows for further derivatization, enabling the synthesis of a diverse array of analogs for structure-activity relationship (SAR) studies.

Recent advancements in synthetic methodologies have further highlighted the importance of 4-(Difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine-2-methanol as a versatile intermediate. For example, researchers have utilized this compound in the synthesis of kinase inhibitors, which are critical targets in oncology research. The combination of fluorinated and iodinated groups provides multiple opportunities for selective functionalization, allowing chemists to fine-tune the properties of their final products.

Moreover, the compound has shown promise in the development of agrochemicals. Fluorinated pyridines are known to exhibit potent activity against various pests and pathogens, making them valuable components in next-generation pesticides. The structural motifs present in 4-(Difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine-2-methanol align well with these requirements, suggesting its potential use in designing novel agrochemical agents.

In conclusion, 4-(Difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine-2-methanol (CAS No. 1807155-78-7) is a multifaceted compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including multiple fluorinated and iodinated substituents, make it an invaluable intermediate for synthesizing biologically active molecules. As research continues to uncover new synthetic strategies and applications, this compound is poised to play an increasingly important role in drug discovery and agricultural innovation.